Cas no 2188279-27-6 (N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide)

N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide is a brominated benzamide derivative featuring a bis-furyl ethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its unique structural motif, combining a bromoarene group with furan heterocycles. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, making it a valuable intermediate for constructing complex molecules. The furan rings contribute to potential bioactivity, as furan-containing compounds are known for their diverse pharmacological properties. Its well-defined structure allows for precise modifications, facilitating applications in drug discovery and materials science. The compound is typically handled under controlled conditions due to its sensitivity.
N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide structure
2188279-27-6 structure
Product Name:N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide
CAS No:2188279-27-6
MF:C17H14BrNO3
MW:360.20196390152
CID:5355876
Update Time:2025-10-19

N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-(2,2-di(furan-2-yl)ethyl)benzamide
    • N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide
    • Inchi: 1S/C17H14BrNO3/c18-13-5-1-4-12(10-13)17(20)19-11-14(15-6-2-8-21-15)16-7-3-9-22-16/h1-10,14H,11H2,(H,19,20)
    • InChI Key: FFCVHGBMJYMRKQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 363
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.4

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6192-0161-2μmol
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F6192-0161-1mg
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F6192-0161-4mg
N-[2,2-bis(furan-2-yl)ethyl]-3-bromobenzamide
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F6192-0161-5mg
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